Cas no 1392396-20-1 (4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine)

• Product Name: 4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine
• CAS No: 1392396-20-1
• MF: C₁₅H₂₄N₄O₄
• MW: 324.375463485718
• MDL: MFCD28125631
• CID: 1067958
• PubChem ID: 75464880
• Update Time: 2025-06-14

4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine
• Di-tert-butyl (4-amino-6-methylpyrimidin-2-yl)carbamate
• tert-Butyl (4-amino-6-methylpyrimidin-2-yl)(tert-butyl)carbamate
• AKOS025213210
• 1392396-20-1
• tert-butyl N-(4-amino-6-methyl-pyrimidin-2-yl)-N-tert-butoxycarbonyl-carbamate
• CS2613
• tert-butyl N-(4-amino-6-methylpyrimidin-2-yl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• CS-0358022
• 1,3-Bis(1,1-dimethylethyl) 2-(4-amino-6-methyl-2-pyrimidinyl)imidodicarbonate

• MDL： MFCD28125631
• Inchi： 1S/C15H24N4O4/c1-9-8-10(16)18-11(17-9)19(12(20)22-14(2,3)4)13(21)23-15(5,6)7/h8H,1-7H3,(H2,16,17,18)
• InChI Key： CKNSMZUQEIGRLS-UHFFFAOYSA-N
• SMILES： O(C(N(C1N=C(C=C(C)N=1)N)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.17975526g/mol
• Monoisotopic Mass: 324.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine

Comprehensive Overview of 4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine (CAS No. 1392396-20-1)

4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine (CAS No. 1392396-20-1) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique tert-butoxycarbonyl (Boc) protecting groups, plays a pivotal role in the synthesis of nucleoside analogs and other bioactive molecules. Its structural complexity and functional versatility make it a valuable intermediate in modern organic chemistry, particularly in the development of targeted therapies and precision agriculture solutions.

The growing interest in 4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential as a building block for biodegradable agrochemicals and low-toxicity pharmaceuticals, addressing the global demand for environmentally friendly chemical solutions. Its Boc-protected amino groups offer exceptional stability during synthetic processes while allowing for selective deprotection, a feature highly valued in multi-step organic synthesis.

From a molecular perspective, the compound's pyrimidine core serves as a privileged scaffold in medicinal chemistry, contributing to its interactions with various biological targets. The 4-methyl substitution enhances lipophilicity, potentially improving membrane permeability in drug candidates, while the 6-amino group provides an additional site for further functionalization. These structural attributes explain why CAS 1392396-20-1 frequently appears in patent literature related to kinase inhibitors and antiviral agents, particularly in the context of emerging viral threats.

In the context of current research priorities, 4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine has shown relevance in COVID-19 related drug discovery efforts, where pyrimidine analogs are being investigated as potential RNA-dependent RNA polymerase inhibitors. While not directly therapeutic, its role as a synthetic intermediate positions it as an important component in the pipeline for developing broad-spectrum antiviral compounds. This connection to pandemic preparedness research has increased its visibility in scientific databases and commercial catalogs.

The compound's stability profile makes it particularly suitable for high-throughput screening applications and combinatorial chemistry approaches. Its crystalline nature at room temperature facilitates handling and storage, while the Boc protection strategy prevents unwanted side reactions during complex synthetic sequences. These practical advantages have made CAS 1392396-20-1 a preferred choice for pharmaceutical companies engaged in fragment-based drug design and medicinal chemistry optimization programs.

Emerging applications of 4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine extend to material science, where its aromatic system and multiple functional groups show promise in the development of organic electronic materials and molecular sensors. The compound's ability to participate in hydrogen bonding networks and π-π stacking interactions makes it an interesting candidate for designing supramolecular architectures with tailored properties. This interdisciplinary potential reflects the current convergence of chemical biology and materials research.

Quality control aspects of 4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine production have become increasingly important, with analytical methods such as HPLC-MS and NMR spectroscopy being essential for verifying purity and structural integrity. The compound's chromatographic behavior and spectroscopic signatures are well-documented, facilitating its identification and quantification in complex mixtures. These analytical considerations are particularly relevant given the compound's use in GMP-compliant synthesis of active pharmaceutical ingredients.

From a commercial perspective, the global market for specialty pyrimidine derivatives like CAS 1392396-20-1 has shown steady growth, driven by expanding applications in personalized medicine and crop protection. Suppliers typically offer this compound with detailed technical data sheets and certificates of analysis, reflecting the pharmaceutical industry's stringent quality requirements. The pricing and availability of 4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine fluctuate based on raw material costs and production scale, with custom synthesis options available for research institutions requiring specific isotopic labeling or structural modifications.

Environmental and safety assessments of 4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine indicate that it requires standard laboratory precautions for handling organic compounds, with particular attention to dust control and proper ventilation. While not classified as hazardous under current regulations, its thermal stability and decomposition products should be considered in industrial-scale applications. These safety profiles are increasingly important as regulatory bodies worldwide implement stricter chemical assessment protocols for research compounds.

Future research directions for 4-Methyl-2-[bis(tert-butoxycarbonyl)-amino]-6-aminopyrimidine may explore its potential in click chemistry applications and as a precursor for metal-organic frameworks (MOFs). The compound's multiple reactive sites offer opportunities for creating diverse molecular architectures through catalytic transformations and polymerization reactions. Such developments would align with current interests in smart materials and functional coatings, potentially opening new commercial avenues for this versatile pyrimidine derivative.